Cas no 2138400-60-7 (benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate)

• Product Name: benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate
• CAS No: 2138400-60-7
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5874857
• PubChem ID: 165875466
• Update Time: 2025-06-30

benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate
• benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carboxylate
• 2138400-60-7
• EN300-1117173

• Inchi： 1S/C15H16N2O3S/c18-15(19-9-11-4-2-1-3-5-11)17-7-6-14-12(8-17)13(10-21)16-20-14/h1-5,21H,6-10H2
• InChI Key： UDHSAYNVJOPUOL-UHFFFAOYSA-N
• SMILES： SCC1C2=C(CCN(C(=O)OCC3C=CC=CC=3)C2)ON=1

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.6Ų

Additional information on benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridine-5-carboxylate

Introduction to Benzyl 3-(Sulfanylmethyl)-4H,5H,6H,7H-1,2Oxazolo[4,5-c]Pyridine-5-Carboxylate (CAS No. 2138400-60-7)

Benzyl 3-(sulfanylmethyl)-4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridine-5-carboxylate (hereafter referred to as Benzyl Oxazolopyridine Carboxylate) is a complex organic compound with the CAS registry number 2138400-60-7. This compound belongs to the class of oxazolopyridines, which are heterocyclic aromatic compounds with significant potential in various fields of chemistry and pharmacology. The structure of this compound is characterized by a benzyl group attached to a carboxylate moiety and a sulfanylmethyl substituent on the oxazolopyridine ring system.

Recent studies have highlighted the unique properties of Benzyl Oxazolopyridine Carboxylate, particularly its role in advanced chemical synthesis and its potential applications in drug discovery. The compound's structure makes it an attractive candidate for exploring novel therapeutic agents due to its ability to interact with biological targets in a highly specific manner. Researchers have demonstrated that the sulfanylmethyl group plays a crucial role in modulating the compound's reactivity and bioavailability.

The synthesis of Benzyl Oxazolopyridine Carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxazolopyridine core through cyclization reactions and subsequent functionalization to introduce the benzyl and sulfanylmethyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, Benzyl Oxazolopyridine Carboxylate has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to inhibit specific enzymes involved in inflammatory pathways has been validated in vitro and in preclinical models. Additionally, the compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as a targeted therapy agent.

Another area of interest is its application in materials science. The aromaticity and heterocyclic nature of Benzyl Oxazolopyridine Carboxylate make it suitable for use in organic electronics. Researchers have explored its properties as a component in light-emitting diodes (LEDs) and photovoltaic devices. Initial findings indicate that the compound can enhance device performance by improving charge transport properties.

From an environmental perspective, Benzyl Oxazolopyridine Carboxylate has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches have been employed to minimize waste generation during its production. These efforts align with global sustainability goals and highlight the compound's potential for use in environmentally responsible chemical processes.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of Benzyl Oxazolopyridine Carboxylate's interactions with biological systems. Advanced computational methods, such as molecular docking and dynamics simulations, are being utilized to predict its binding affinities with various protein targets. These insights will be instrumental in guiding future drug design efforts.

In conclusion, Benzyl Oxazolopyridine Carboxylate (CAS No. 2138400-60-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool for advancing scientific research and technological innovation. As research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in both academic and industrial settings.